Cas no 104007-09-2 (Propanedioic acid,2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester
• CAS No: 104007-09-2
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 125991
• PubChem ID: 304555
• Update Time: 2025-05-21

Propanedioic acid,2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester
• 2-ANISIDONEMETHYLENEMALONIC ACID DIETHYL ESTER
• o-anisidinomethylene-malonic acid diethyl ester
• o-Anisidinomethylen-malonsaeure-diaethylester
• DIETHYL 2-[(2-METHOXYANILINO)METHYLENE]MALONATE
• Diethyl 2-((2-methoxyphenylamino)methylene)malonate
• 104007-09-2
• Diethyl 2-(((2-methoxyphenyl)amino)methylene)malonate
• 2-Anisidonemethylenemalonicaciddiethylester
• CS-0339695
• AKOS003239314
• 1,3-diethyl 2-{[(2-methoxyphenyl)amino]methylidene}propanedioate
• SCHEMBL5622061
• NSC-196904
• FT-0611284
• diethyl 2-[(2-methoxyanilino)methylidene]propanedioate
• MFCD00173381
• FHXFOFORQHKBRC-UHFFFAOYSA-N
• 6J-017
• NSC196904
• diethyl {[(2-methoxyphenyl)amino]methylidene}propanedioate
• STK006131
• G69057
• DB-040502

• Inchi： 1S/C15H19NO5/c1-4-20-14(17)11(15(18)21-5-2)10-16-12-8-6-7-9-13(12)19-3/h6-10,16H,4-5H2,1-3H3
• InChI Key： FHXFOFORQHKBRC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 293.12600
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86000
• LogP: 2.19020

Additional information on Propanedioic acid,2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester

Propanedioic Acid, 2-[[(2-Methoxyphenyl)Amino]Methylene]-, 1,3-Diethyl Ester (CAS No. 104007-09-2)

Propanedioic acid, 2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester is a compound with the CAS registry number 104007-09-2. This compound is a derivative of propanedioic acid, which is also known as succinic acid. The structure of this compound includes a succinic acid backbone with specific substituents that make it unique. The presence of the (2-methoxyphenyl)amino group and the diethyl ester groups are key features that define its chemical properties and potential applications.

The (2-methoxyphenyl)amino group attached to the propanedioic acid backbone introduces aromaticity and electron-donating properties into the molecule. This substitution pattern can influence the compound's reactivity and stability. Additionally, the diethyl ester groups at positions 1 and 3 of the propanedioic acid backbone contribute to the molecule's solubility and may play a role in its interactions with other chemical entities.

Recent studies have explored the synthesis and characterization of similar compounds, highlighting their potential in various fields such as materials science and pharmaceuticals. For instance, researchers have investigated the use of succinic acid derivatives in the development of biodegradable polymers. The diethyl ester groups in this compound could be advantageous in such applications due to their ability to form stable polymer networks.

Moreover, the (2-methoxyphenyl)amino group has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability. This suggests that propanedioic acid derivatives with such substituents could be valuable in drug delivery systems. Recent advancements in medicinal chemistry have also focused on the optimization of amino-containing compounds for targeted drug delivery.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material is typically succinic acid or one of its derivatives. The introduction of the (2-methoxyphenyl)amino group involves nucleophilic substitution or condensation reactions, depending on the specific conditions used. The formation of the diethyl ester groups is achieved through esterification reactions with ethanol or its derivatives.

The physical properties of this compound include a melting point that is consistent with other succinic acid derivatives. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic synthesis procedures. The presence of aromatic rings and ester groups also contributes to its stability under mild to moderate reaction conditions.

From an environmental perspective, compounds like propanedioic acid derivatives are often considered biodegradable due to their ester linkages and carboxylic acid backbone. This makes them attractive candidates for sustainable chemistry applications. Recent research has emphasized the importance of developing eco-friendly chemical processes, and this compound aligns well with such objectives.

In conclusion, propanedioic acid, 2-[[(2-methoxyphenyl)amino]methylene]-, 1,3-diethyl ester (CAS No. 104007-09-2) is a versatile compound with potential applications in materials science, pharmaceuticals, and sustainable chemistry. Its unique structure featuring a (2-methoxyphenyl)amino group and diethyl ester substituents provides it with distinct chemical properties that make it an interesting subject for further research and development.